1-{4-[4-(4-isopropylbenzyl)-1-piperazinyl]phenyl}ethanone

• IUPAC Name: 1-[4-[4-[(4-propan-2-ylphenyl)methyl]piperazin-1-yl]phenyl]ethanone
• InChI: InChI=1S/C22H28N2O/c1-17(2)20-6-4-19(5-7-20)16-23-12-14-24(15-13-23)22-10-8-21(9-11-22)18(3)25/h4-11,17H,12-16H2,1-3H3
• InChI Key: PHASBTRHBCCVFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CN2CCN(CC2)C3=CC=C(C=C3)C(=O)C
• Molecular Formula: C22H28N2O
• Molecular Weight: 336.5 g/mol

Description

1-{4-[4-(4-isopropylbenzyl)-1-piperazinyl]phenyl}ethanone, also known as IBP or Isobutylphenylpiperazine, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1990s and has gained attention in scientific research due to its potential therapeutic benefits.

Mechanism of Action

The exact mechanism of action of 1-{4-[4-(4-isopropylbenzyl)-1-piperazinyl]phenyl}ethanone is not fully understood. However, it has been suggested that 1-{4-[4-(4-isopropylbenzyl)-1-piperazinyl]phenyl}ethanone acts on the serotonin and dopamine systems in the brain. It has been shown to increase the release of serotonin and dopamine in certain brain regions, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
1-{4-[4-(4-isopropylbenzyl)-1-piperazinyl]phenyl}ethanone has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters, including serotonin, dopamine, and norepinephrine. It has also been shown to decrease the levels of stress hormones, such as cortisol. 1-{4-[4-(4-isopropylbenzyl)-1-piperazinyl]phenyl}ethanone has been shown to have antioxidant properties and may protect against oxidative stress.

Advantages and Limitations for Lab Experiments

1-{4-[4-(4-isopropylbenzyl)-1-piperazinyl]phenyl}ethanone has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it is stable under normal laboratory conditions. However, 1-{4-[4-(4-isopropylbenzyl)-1-piperazinyl]phenyl}ethanone has some limitations. It has low solubility in water, which can make it difficult to administer in certain experiments. It also has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on 1-{4-[4-(4-isopropylbenzyl)-1-piperazinyl]phenyl}ethanone. One direction is to further investigate its potential therapeutic benefits for various psychiatric and neurological disorders. Another direction is to study its mechanisms of action in more detail, particularly its effects on the serotonin and dopamine systems. Additionally, future research could focus on developing new derivatives of 1-{4-[4-(4-isopropylbenzyl)-1-piperazinyl]phenyl}ethanone with improved pharmacological properties.

Synthesis Methods

The synthesis of 1-{4-[4-(4-isopropylbenzyl)-1-piperazinyl]phenyl}ethanone involves the reaction of 4-isopropylbenzyl chloride with 1-(4-aminophenyl)piperazine in the presence of a base to form 1-{4-[4-(4-isopropylbenzyl)-1-piperazinyl]phenyl}ethanone. The reaction is carried out in an organic solvent such as dichloromethane or chloroform under reflux conditions. The product is then purified by recrystallization or column chromatography.

Scientific Research Applications

1-{4-[4-(4-isopropylbenzyl)-1-piperazinyl]phenyl}ethanone has been studied for its potential therapeutic benefits in various fields of research. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. It has also been studied for its potential use in treating drug addiction and alcoholism. 1-{4-[4-(4-isopropylbenzyl)-1-piperazinyl]phenyl}ethanone has been shown to reduce drug-seeking behavior and alcohol consumption in animal models.